Cas no 2580181-05-9 (5-{(tert-butoxy)carbonylamino}-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2580181-05-9
• MF: C₁₅H₁₈N₄O₄
• MW: 318.327823162079
• CID: 5658915
• PubChem ID: 165894187
• Update Time: 2025-06-11

5-{(tert-butoxy)carbonylamino}-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580181-05-9
• 5-{[(tert-butoxy)carbonyl]amino}-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-27732700
• 5-{(tert-butoxy)carbonylamino}-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C15H18N4O4/c1-9-6-5-7-10(8-9)19-12(11(13(20)21)17-18-19)16-14(22)23-15(2,3)4/h5-8H,1-4H3,(H,16,22)(H,20,21)
• InChI Key： RHMYAIOXCXTUAS-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N=NN1C1C=CC=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.13280507g/mol
• Monoisotopic Mass: 318.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 106Ų

Additional information on 5-{(tert-butoxy)carbonylamino}-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 5-{(tert-butoxy)carbonylamino}-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2580181-05-9)

The compound 5-{(tert-butoxy)carbonylamino}-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2580181-05-9) is a highly specialized heterocyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a 1,2,3-triazole core and a tert-butoxycarbonyl (Boc) protecting group, make it a valuable intermediate in the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications for targeted drug delivery and enzyme inhibition, aligning with current trends in precision medicine and biopharmaceutical innovation.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of both a carboxylic acid and a Boc-protected amine allows for versatile functionalization, making it a popular choice for click chemistry applications. This aligns with the growing demand for efficient synthetic methodologies in academia and industry. Additionally, its solubility and stability under various conditions are often discussed, as these properties are critical for its use in high-throughput screening and combinatorial chemistry.

In the context of green chemistry, 5-{(tert-butoxy)carbonylamino}-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid has been explored for its potential in sustainable synthesis. With increasing emphasis on environmentally friendly processes, researchers are investigating its role in catalysis and waste reduction. This is particularly relevant given the rising popularity of AI-driven molecular design, where computational tools are used to predict the optimal reaction conditions for such compounds.

The compound's spectroscopic properties, including NMR and IR data, are also of high interest to analytical chemists. These characteristics are essential for quality control and structural elucidation, especially in pharmaceutical manufacturing. Furthermore, its crystallographic data has been studied to understand its molecular packing and intermolecular interactions, which are crucial for material science applications.

Another hot topic is the compound's potential in bioconjugation, a technique widely used in proteomics and diagnostics. Its ability to form stable linkages with biomolecules makes it a candidate for fluorescent labeling and drug-antibody conjugates. This aligns with the increasing demand for personalized therapeutics and next-generation diagnostics, which are dominating discussions in biotech forums and scientific literature.

From a commercial perspective, the availability of 5-{(tert-butoxy)carbonylamino}-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid is often queried by chemical suppliers and research institutions. Its purity specifications and scalability are key factors for procurement decisions. Moreover, its patent status and regulatory compliance are frequently searched topics, reflecting the importance of intellectual property and safety standards in the chemical industry.

In summary, 5-{(tert-butoxy)carbonylamino}-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2580181-05-9) is a multifaceted compound with broad applications in drug development, material science, and biotechnology. Its relevance to contemporary research themes such as sustainable chemistry, AI-assisted synthesis, and bioconjugation ensures its continued prominence in scientific discourse. As innovation in these areas accelerates, this compound is poised to play a pivotal role in shaping the future of chemical research and industrial applications.